Cas no 94158-99-3 (2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester)

2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester structure
94158-99-3 structure
Product Name:2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester
CAS No:94158-99-3
MF:C20H38O2
MW:310.514526844025
CID:810892
PubChem ID:3023827
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, 2-methylpentadecyl ester
    • 2-methylpentadecyl 2-methylprop-2-enoate
    • 2-methylpentadecyl methacrylate
    • 94158-99-3
    • NS00065555
    • EINECS 303-173-3
    • DTXSID80916256
    • Inchi: 1S/C20H38O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-19(4)17-22-20(21)18(2)3/h19H,2,5-17H2,1,3-4H3
    • InChI Key: FZCUCMPAOQMGQG-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CC(C)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 310.287
  • Monoisotopic Mass: 310.287
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.868
  • Boiling Point: 381.4°Cat760mmHg
  • Flash Point: 166.6°C
  • Refractive Index: 1.449
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